Cas no 1336945-82-4 (2-amino-2-2-(propan-2-yl)phenylacetic acid)

• Product Name: 2-amino-2-2-(propan-2-yl)phenylacetic acid
• CAS No: 1336945-82-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5581835
• PubChem ID: 77127976
• Update Time: 2025-05-25

2-amino-2-2-(propan-2-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-[2-(METHYLETHYL)PHENYL]ACETIC ACID
• 2-amino-2-(2-isopropylphenyl)acetic acid
• Benzeneacetic acid, α-amino-2-(1-methylethyl)-
• 2-amino-2-[2-(propan-2-yl)phenyl]acetic acid
• 1336945-82-4
• EN300-1850000
• 2-amino-2-2-(propan-2-yl)phenylacetic acid

• Inchi： 1S/C11H15NO2/c1-7(2)8-5-3-4-6-9(8)10(12)11(13)14/h3-7,10H,12H2,1-2H3,(H,13,14)
• InChI Key： XRTLILVFDFHHSW-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1C(C)C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±30.0 °C(Predicted)
• pka: 1.93±0.10(Predicted)

Additional information on 2-amino-2-2-(propan-2-yl)phenylacetic acid

Introduction to 2-Amino-2-(2-(Propan-2-Yl)Phenyl)Acetic Acid (CAS No. 1336945-82-4)

2-Amino-2-(2-(propan-2-yl)phenyl)acetic acid, also known by its CAS number 1336945-82-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically aromatic amino acids, due to the presence of an amino group and a phenyl ring in its structure. The molecule consists of a central acetic acid moiety with an amino group attached to the same carbon as a substituted phenyl group, which adds complexity and unique properties to its chemical behavior.

The structure of 1336945-82-4 is characterized by a branched alkyl chain (propan-2-yl group) attached to the phenyl ring. This substitution pattern influences the compound's solubility, stability, and reactivity. Recent studies have highlighted the importance of such structural features in determining the bioavailability and pharmacokinetics of similar compounds, making 1336945-82-4 a valuable model for understanding these properties in drug design.

One of the most notable applications of 1336945-82-4 is in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block for constructing more complex structures with potential therapeutic applications. For instance, its use in peptide synthesis has been explored, where the amino group serves as a reactive site for forming amide bonds. This versatility underscores its role in medicinal chemistry as a key intermediate.

Recent advancements in synthetic methodologies have further enhanced our ability to produce 1336945-82-4 with high efficiency and purity. Techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize the production process, ensuring that this compound remains accessible for both academic and industrial research.

In terms of biological activity, 1336945-82-4 has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models, particularly in areas such as oncology and neurodegenerative disorders.

The study of 1336945-82-4 also contributes to our understanding of stereochemistry and conformational analysis. The presence of chiral centers in its structure allows for enantiomeric forms, which can exhibit different biological activities. This aspect has been explored in recent studies focusing on enantioselective synthesis and bioassays.

Moreover, computational chemistry tools have been instrumental in predicting the physical and chemical properties of 1336945-82